2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C22H27N3O3/c1-3-22(27)25-14-12-24(13-15-25)19-8-6-18(7-9-19)23-21(26)16-28-20-10-4-17(2)5-11-20/h4-11H,3,12-16H2,1-2H3,(H,23,26)
• InChI Key: WOEVOWDBSIVHLI-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)C

Description

2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide, also known as MPAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the piperazine family and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide involves its binding to the dopamine D3 receptor. This binding leads to a change in the conformation of the receptor and a subsequent downstream signaling cascade. The exact nature of this signaling cascade is not fully understood, but it is thought to involve the activation of intracellular pathways that regulate gene expression and protein synthesis.
Biochemical and Physiological Effects:
2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of dopamine release and the regulation of neuronal activity. In addition, 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential therapeutic applications in the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide in lab experiments is its high affinity and selectivity for the dopamine D3 receptor. This allows for the precise manipulation of this receptor in vitro and in vivo. However, one limitation of using 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental contexts.

Future Directions

There are several future directions for the study of 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide, including the development of new derivatives with improved pharmacological properties and the investigation of its potential therapeutic applications in the treatment of psychiatric disorders. In addition, further studies are needed to fully elucidate the mechanism of action of 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide and its downstream signaling pathways.

Synthesis Methods

The synthesis of 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide involves the reaction between 4-(4-propanoylpiperazin-1-yl)aniline and 4-methylphenol in the presence of acetic anhydride. This reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography. The yield of 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide is typically around 60-70%, and the purity of the final product can be confirmed using analytical techniques such as NMR spectroscopy.

Scientific Research Applications

2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. One of the primary uses of 2-(4-methylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide is as a tool to study the function of the dopamine D3 receptor. This receptor is involved in a variety of physiological processes, including reward and addiction, and is a target for the development of new therapeutics for psychiatric disorders.